N-(4-methoxyphenethyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide
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Description
N-(4-methoxyphenethyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C23H23N3O3 and its molecular weight is 389.455. The purity is usually 95%.
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Scientific Research Applications
Antiprotozoal Agents
Compounds structurally related to N-(4-methoxyphenethyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide have been evaluated for their antiprotozoal activity. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines demonstrated strong DNA affinities and exhibited potent in vitro and in vivo activity against T. b. rhodesiense and P. falciparum, suggesting their potential as therapeutic agents for protozoal infections (Ismail et al., 2004).
Corrosion Inhibition
Amino acid compounds with similar molecular frameworks have been synthesized and studied as eco-friendly corrosion inhibitors for steel in acidic solutions. These compounds showed mixed-type inhibition behavior and adhered to the Langmuir adsorption isotherm, indicating their effectiveness in protecting metal surfaces from corrosion (Yadav, Sarkar, & Purkait, 2015).
Anti-Inflammatory and Analgesic Agents
Research into benzodifuranyl derivatives derived from visnaginone and khellinone has identified compounds with significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting their potential as therapeutic agents for inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
NQO2 Inhibition
Non-symmetrical furan amidines and their analogues have been explored as inhibitors of NQO2, an enzyme of interest in cancer chemotherapy and malaria treatment. This research offers insights into the structural requirements for NQO2 inhibition, which could inform the development of novel therapeutic agents (Alnabulsi et al., 2018).
Anticancer Activity
The exploration of heterocyclic compounds, including imidazole and benzimidazole derivatives, for anticancer activity remains a vibrant area of research. These compounds are investigated for their potential to inhibit various cancer cell lines and mechanisms, such as tubulin polymerization and cell cycle arrest, demonstrating the diverse therapeutic applications of these chemical frameworks (Romagnoli et al., 2015).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-5-[(2-methylbenzimidazol-1-yl)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O3/c1-16-25-20-5-3-4-6-21(20)26(16)15-19-11-12-22(29-19)23(27)24-14-13-17-7-9-18(28-2)10-8-17/h3-12H,13-15H2,1-2H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFHCFDXFUHLGAM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1CC3=CC=C(O3)C(=O)NCCC4=CC=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.